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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the in vivo delivery of
RSH-7, a potent dual inhibitor of Bruton's tyrosine kinase (BTK) and FMS-like tyrosine kinase 3
(FLT3). The provided methodologies are based on preclinical studies demonstrating its anti-
tumor efficacy in hematological malignancy models.

Mechanism of Action

RSH-7 is a small molecule inhibitor that targets two key signaling pathways involved in the
proliferation and survival of certain cancer cells. It exhibits potent inhibitory activity against both
BTK and FLT3, with IC50 values of 47 nM and 12 nM, respectively[1]. By blocking the activity
of these kinases, RSH-7 disrupts downstream signaling cascades, leading to the induction of
apoptosis and the suppression of tumor growth[1][2].

Signaling Pathway of RSH-7 Inhibition
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Caption: RSH-7 inhibits BTK and FLT3 signaling pathways, leading to decreased cell

proliferation and increased apoptosis.

In Vivo Anti-Tumor Activity

RSH-7 has demonstrated significant anti-tumor activity in xenograft models of human

hematological malignancies. The quantitative data from these studies are summarized below.
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Experimental Protocols

The following are detailed protocols for the in vivo administration of RSH-7 based on the
aforementioned studies.

Experimental Workflow for In Vivo Efficacy Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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